2-{[5-(4-chlorophenyl)-2-furyl]methylene}-N'-nitrohydrazinecarboximidamide

• IUPAC Name: 1-[(E)-[5-(4-chlorophenyl)furan-2-yl]methylideneamino]-2-nitroguanidine
• InChI: InChI=1S/C12H10ClN5O3/c13-9-3-1-8(2-4-9)11-6-5-10(21-11)7-15-16-12(14)17-18(19)20/h1-7H,(H3,14,16,17)/b15-7+
• InChI Key: KICGLTLYWSESMB-VIZOYTHASA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=NNC(=N[N+](=O)[O-])N)Cl
• Isomeric SMILES: C1=CC(=CC=C1C2=CC=C(O2)/C=N/N/C(=N/[N+](=O)[O-])/N)Cl
• Molecular Formula: C12H10ClN5O3
• Molecular Weight: 307.69 g/mol

Description

2-{[5-(4-chlorophenyl)-2-furyl]methylene}-N'-nitrohydrazinecarboximidamide, also known as 'FCN-292', is a chemical compound that has been the subject of scientific research due to its potential as a therapeutic agent. This compound has been synthesized using various methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of FCN-292 is not fully understood. However, it has been shown to inhibit the activity of enzymes that are involved in various cellular processes. For example, FCN-292 has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Inhibition of this enzyme leads to the inhibition of cancer cell growth. FCN-292 has also been shown to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators.
Biochemical and physiological effects:
FCN-292 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. FCN-292 has also been shown to inhibit the production of inflammatory mediators, leading to a reduction in inflammation. In addition, FCN-292 has been shown to inhibit the growth of Candida albicans by inhibiting the activity of enzymes involved in fungal cell wall synthesis.

Advantages and Limitations for Lab Experiments

FCN-292 has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. It has been shown to have potent anticancer and antifungal properties, making it a useful tool for studying these diseases. However, there are also limitations to using FCN-292 in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects that could complicate data interpretation.

Future Directions

There are several future directions for research on FCN-292. One direction is to further investigate its mechanism of action. Understanding how FCN-292 inhibits the activity of enzymes involved in various cellular processes could lead to the development of more potent and specific therapeutic agents. Another direction is to investigate the potential of FCN-292 as an antiviral agent. Finally, more studies are needed to evaluate the safety and efficacy of FCN-292 in animal models and humans.

Synthesis Methods

FCN-292 can be synthesized using various methods. One of the most common methods is the reaction of 5-(4-chlorophenyl)-2-furaldehyde with N'-nitrohydrazinecarboximidamide in the presence of a catalyst such as acetic acid. This reaction leads to the formation of FCN-292 as a yellow crystalline solid. Other methods include the reaction of 5-(4-chlorophenyl)-2-furaldehyde with N'-nitrohydrazinecarboximidamide in the presence of a base such as potassium carbonate.

Scientific Research Applications

FCN-292 has been studied for its potential as a therapeutic agent for various diseases. It has been shown to have anticancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential as an antifungal agent. FCN-292 has been shown to inhibit the growth of Candida albicans, a fungus that can cause infections in humans. In addition, FCN-292 has been studied for its potential as an anti-inflammatory agent.